Cas no 1806832-24-5 (6-Amino-3-chloro-4-(difluoromethyl)pyridine-2-carboxylic acid)

• Product Name: 6-Amino-3-chloro-4-(difluoromethyl)pyridine-2-carboxylic acid
• CAS No: 1806832-24-5
• MF: C₇H₅ClF₂N₂O₂
• MW: 222.576607465744
• CID: 4811207
• Update Time: 2025-10-23

6-Amino-3-chloro-4-(difluoromethyl)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Amino-3-chloro-4-(difluoromethyl)pyridine-2-carboxylic acid

• Inchi： 1S/C7H5ClF2N2O2/c8-4-2(6(9)10)1-3(11)12-5(4)7(13)14/h1,6H,(H2,11,12)(H,13,14)
• InChI Key： YAZPPDSLMZVHDU-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=NC(=CC=1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 230
• XLogP3: 1.6
• Topological Polar Surface Area: 76.2

Additional information on 6-Amino-3-chloro-4-(difluoromethyl)pyridine-2-carboxylic acid

Recent Advances in the Study of 6-Amino-3-chloro-4-(difluoromethyl)pyridine-2-carboxylic acid (CAS: 1806832-24-5)

6-Amino-3-chloro-4-(difluoromethyl)pyridine-2-carboxylic acid (CAS: 1806832-24-5) is a pyridine derivative that has recently gained attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This compound, characterized by its unique difluoromethyl and chloro substituents, has been investigated for its role as a key intermediate in the synthesis of biologically active molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of oncology and infectious diseases.

One of the most significant findings in recent research is the compound's role as a building block for the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the structural features of 6-Amino-3-chloro-4-(difluoromethyl)pyridine-2-carboxylic acid make it an attractive scaffold for designing selective inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its incorporation into a series of compounds targeting the PI3K/AKT/mTOR pathway, which is often dysregulated in various cancers. The study reported promising in vitro activity against several cancer cell lines, with IC50 values in the low micromolar range.

In addition to its applications in oncology, this compound has also been explored for its potential in antimicrobial drug development. Researchers have utilized its pyridine core to design novel antibiotics targeting bacterial enzymes such as DNA gyrase and topoisomerase IV. A recent preprint on bioRxiv highlighted its use in the synthesis of fluoroquinolone analogs, which exhibited enhanced activity against multidrug-resistant strains of Staphylococcus aureus and Escherichia coli. The difluoromethyl group was found to play a crucial role in improving the compounds' pharmacokinetic properties, including metabolic stability and membrane permeability.

The synthetic routes to 6-Amino-3-chloro-4-(difluoromethyl)pyridine-2-carboxylic acid have also been a focus of recent research. A 2024 publication in Organic Process Research & Development described an optimized, scalable synthesis method that significantly improved yield and purity compared to previous approaches. The new protocol employs a Pd-catalyzed cross-coupling reaction, followed by a selective chlorination step, resulting in a more efficient and cost-effective production process. This advancement is expected to facilitate broader access to the compound for both academic and industrial research.

Despite these promising developments, challenges remain in the application of 6-Amino-3-chloro-4-(difluoromethyl)pyridine-2-carboxylic acid. For instance, its potential toxicity and off-target effects require further investigation. Preliminary toxicology studies have indicated the need for structural modifications to reduce cytotoxicity in normal cells. Additionally, the compound's solubility in aqueous media is limited, which may pose formulation challenges for drug delivery. Ongoing research aims to address these issues through derivatization and prodrug strategies.

In conclusion, 6-Amino-3-chloro-4-(difluoromethyl)pyridine-2-carboxylic acid (CAS: 1806832-24-5) represents a versatile and promising scaffold in medicinal chemistry. Its applications in kinase inhibitor and antibiotic development highlight its potential to contribute to the discovery of new therapeutic agents. Future research will likely focus on optimizing its pharmacological properties and expanding its utility to other therapeutic areas. As synthetic methodologies continue to improve, this compound is poised to play an increasingly important role in drug discovery pipelines.